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Compound of Interest

Compound Name: 2,4-Octanedione

Cat. No.: B081228

Essential Safety and Handling Guide for 2,4-
Octanedione

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety protocols and logistical
information for the handling and disposal of 2,4-Octanedione, a compound recognized as a
skin and eye irritant, with the potential to cause respiratory irritation. Adherence to these
procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Immediate Safety and Hazard Information

2,4-Octanedione is classified as a hazardous substance. Key hazards include:
 Skin Irritation: Causes skin irritation upon contact[1].

» Serious Eye Irritation: Can cause serious irritation to the eyes[1].

o Respiratory Irritation: May cause respiratory irritation if inhaled[1].

o Flammability: It is considered a combustible liquid or solid, with vapors that may form
explosive mixtures with air[2].

Quantitative Data for 2,4-Octanedione

The following table summarizes key quantitative data for 2,4-Octanedione.
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Property Value Source(s)
Molecular Formula CsH1402 [11[3]
Molecular Weight 142.20 g/mol [11[2][3]
CAS Number 14090-87-0 [1]12113]
Appearance Solid [2]

Boiling Point 204.00 to 205.00 °C @ 760.00 ]

mm Hg (estimated)

97.00 to 99.00 °C @ 27.00 mm
Hg

[4]

Flash Point

71.00 °C (159.00 °F) TCC

[4]

Specific Gravity

0.92300 @ 25.00 °C

[4]

Water Solubility

4082 mg/L @ 25 °C

(estimated)

[4]

Storage Class

11 - Combustible Solids

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling 2,4-

Octanedione. The following are the recommended PPE.
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Protection Type

Recommended PPE

Specifications and
Rationale

Eye and Face Protection

Safety goggles and a face
shield

Chemical splash goggles are
mandatory to protect against
eye irritation[1]. A face shield
should be worn in addition to
goggles when there is a risk of
splashing[5][6].

Hand Protection

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended for handling
ketones[5]. Always inspect
gloves for integrity before use
and wash hands after removal.
For extended contact, consider

double-gloving[5].

Body Protection

Laboratory coat

A flame-resistant lab coat
should be worn to protect
against splashes and potential

ignition sources[5].

Respiratory Protection

Use in a well-ventilated area or

with a respirator

All handling of 2,4-
Octanedione should be
performed in a certified
chemical fume hood to
minimize the risk of respiratory

irritation[5].

Operational and Disposal Plans

A systematic approach to handling and disposing of 2,4-Octanedione is essential for safety

and compliance.

Experimental Protocol: Safe Handling Workflow

While specific experimental protocols for 2,4-Octanedione are not readily available in the

provided search results, a general, step-by-step procedure for its safe handling can be
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established based on its known hazards.

e Preparation and Planning:

[¢]

Conduct a thorough risk assessment for the specific experiment.

[¢]

Ensure a certified chemical fume hood is available and functioning correctly.

[e]

Gather and inspect all necessary PPE.

o

Locate the nearest safety shower and eyewash station.

e Handling:

[e]

Don the appropriate PPE before handling the chemical.

[e]

Perform all manipulations of 2,4-Octanedione within the chemical fume hood.

o

Avoid inhalation of vapors and direct contact with skin and eyes.

[¢]

Keep the container tightly closed when not in use.

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.

e Post-Handling:

o

Decontaminate all surfaces and equipment that came into contact with the chemical.

[¢]

Properly remove and dispose of or decontaminate PPE.

[e]

Store the primary container of 2,4-Octanedione in a cool, dry, and well-ventilated area
away from heat and ignition sources.

[¢]

Wash hands thoroughly after handling.

Disposal Plan

2,4-Octanedione is considered a flammable and potentially hazardous chemical waste and
must be disposed of in accordance with all local, state, and federal regulations[5].
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Disposal Workflow

Disposal workflow for 2,4-Octanedione waste.

Step-by-Step Disposal Guidance:
o Collection:

o Collect all waste containing 2,4-Octanedione, including contaminated materials like
gloves and absorbent pads, in a designated, chemically compatible, and leak-proof
container[5].

o Never mix with other waste unless compatibility is confirmed.
e Labeling:

o Clearly label the container as "Flammable Organic Waste" and list "2,4-Octanedione" as
a component[5].

o Storage:

o Store the sealed waste container in a designated satellite accumulation area that is cool,
dry, and well-ventilated, away from incompatible materials[5].

» Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office for proper disposal
procedures and pickup.

o Do not dispose of 2,4-Octanedione down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.2,4-Octanedione | CBH1402 | CID 84192 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2.2,4-3_ff AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 3. scbt.com [scht.com]

e 4.2 4-octane dione, 14090-87-0 [thegoodscentscompany.com]

e 5. benchchem.com [benchchem.com]

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Octanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081228#personal-protective-equipment-for-handling-
2-4-octanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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